Cas no 1380151-56-3 (1-(2-amino-3-hydroxypropyl)naphthalen-2-ol)

• Product Name: 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol
• CAS No: 1380151-56-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5969552
• PubChem ID: 131478178
• Update Time: 2025-05-20

1-(2-amino-3-hydroxypropyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol
• EN300-1793455
• 1380151-56-3

• Inchi： 1S/C13H15NO2/c14-10(8-15)7-12-11-4-2-1-3-9(11)5-6-13(12)16/h1-6,10,15-16H,7-8,14H2
• InChI Key： SARSLFGSAAVDIR-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1CC(CO)N

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol

Comprehensive Overview of 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol (CAS No. 1380151-56-3): Properties, Applications, and Research Insights

1-(2-amino-3-hydroxypropyl)naphthalen-2-ol, identified by its CAS No. 1380151-56-3, is a specialized organic compound with a unique molecular structure combining a naphthalene backbone with amino and hydroxyl functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and enzyme inhibition studies. Its dual-functional groups (amino and hydroxy) enable versatile reactivity, making it valuable for synthesizing derivatives with tailored properties.

In recent years, the demand for naphthalene-based compounds like 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol has surged, driven by their applications in targeted drug delivery systems and biomarker development. Researchers are particularly interested in its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound’s structural flexibility allows for modifications to enhance bioavailability and binding affinity, addressing common challenges in small-molecule drug design.

From a synthetic chemistry perspective, CAS No. 1380151-56-3 serves as a precursor for chiral intermediates, critical in producing optically active pharmaceuticals. Its stereochemical properties are leveraged in asymmetric synthesis, aligning with the growing trend toward green chemistry and sustainable catalysis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize its purity and confirm its regioselective functionalization.

The compound’s relevance extends to material science, where its aromatic system contributes to the development of fluorescent probes and organic semiconductors. Innovations in bioimaging and sensor technologies often utilize derivatives of 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol due to their photostability and tunable emission spectra. These applications resonate with current industry trends focusing on precision diagnostics and wearable health monitors.

Safety and handling protocols for 1-(2-amino-3-hydroxypropyl)naphthalen-2-ol emphasize standard laboratory practices, given its non-hazardous classification under normal conditions. However, researchers are advised to assess its stability under specific pH conditions and thermal environments, as these factors may influence its performance in high-throughput screening assays. Regulatory compliance for its use in in vitro and in vivo studies follows global guidelines for chemical safety.

Future research directions for CAS No. 1380151-56-3 include exploring its synergistic effects with other bioactive molecules and optimizing its pharmacokinetic profile for clinical translation. As the scientific community prioritizes AI-driven drug discovery, computational models predicting the compound’s ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are expected to accelerate its adoption in preclinical pipelines.